Cas no 913569-24-1 (1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone)

• Product name: 1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone
• CAS No: 913569-24-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 996322
• PubChem ID: 46835494

1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone
• 1-[2-Amino-4-(trifluoromethoxy)phenyl]ethanone
• Ethanone,1-[2-amino-4-(trifluoromethoxy)phenyl]-
• 913569-24-1
• 1-[2-Amino-4-(trifluoromethoxy)phenyl]ethan-1-one
• 1-(2-amino-4-(trifluoromethoxy)phenyl)ethan-1-one
• 1-[2-amino-4-(trifluoromethoxy)phenyl]-Ethanone
• SB79004
• DTXSID20676428
• Q-101062
• AKOS015841025

• Inchi： InChI=1S/C9H8F3NO2/c1-5(14)7-3-2-6(4-8(7)13)15-9(10,11)12/h2-4H,13H2,1H3
• InChI Key： UFFMJWAFMDSQPN-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C=C(C=C1)OC(F)(F)F)N

Computed Properties

• Exact Mass: 219.051
• Monoisotopic Mass: 219.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone

Comprehensive Overview of 1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone (CAS No. 913569-24-1)

1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone, with the CAS number 913569-24-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining an amino group and a trifluoromethoxy moiety, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, owing to its versatile chemical properties.

The growing demand for trifluoromethoxy-containing compounds in drug discovery has placed 1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone at the forefront of modern medicinal chemistry. Its electron-withdrawing trifluoromethoxy group improves metabolic stability and bioavailability, making it a valuable building block for targeted therapies. Recent studies highlight its potential in developing CNS-active drugs and antimicrobial agents, aligning with the current focus on combating antibiotic resistance and neurological disorders.

In the agrochemical sector, CAS 913569-24-1 is explored for its utility in designing novel pesticides and herbicides. The trifluoromethoxy group contributes to enhanced pesticidal activity, addressing the need for eco-friendly crop protection solutions. This aligns with the global push toward sustainable agriculture, a topic frequently searched by stakeholders in the agrochemical industry.

From a synthetic perspective, 1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone is synthesized via multi-step organic reactions, often involving Friedel-Crafts acylation and nitration-reduction sequences. Its purity and yield are critical for downstream applications, driving innovations in green chemistry and catalytic processes. Researchers are also investigating its structure-activity relationships (SAR) to optimize its performance in various applications.

The compound’s physicochemical properties, such as solubility and thermal stability, are well-documented, making it a reliable choice for high-throughput screening and combinatorial chemistry. Its molecular weight and logP value further support its suitability for drug-like molecules, a hot topic in computational chemistry and AI-driven drug design.

In summary, 1-(2-Amino-4-(trifluoromethoxy)phenyl)ethanone (CAS 913569-24-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like precision medicine and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.